Z9Hae3X3UA

• CAS No.: 808732-87-8
• Molecular Formula: C14H14ClNO2S
• Molecular Weight: 295.8 g/mol
• IUPAC Name: 2-(2-chlorophenyl)-2-(2-thiophen-2-ylethylamino)acetic acid
• InChI: InChI=1S/C14H14ClNO2S/c15-12-6-2-1-5-11(12)13(14(17)18)16-8-7-10-4-3-9-19-10/h1-6,9,13,16H,7-8H2,(H,17,18)
• InChI Key: LXVSWSGFEJYTPS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(C(=O)O)NCCC2=CC=CS2)Cl

Description

Z9Hae3X3UA is a synthetic triterpene analogue derived from ursolic acid (UA), a naturally occurring pentacyclic triterpenoid with demonstrated bioactivity in diabetes and cancer research. The compound was designed to enhance UA’s pharmacological profile by modifying its side-chain functional groups, thereby improving solubility and target affinity. Structural characterization via $ ^1H $-NMR, $ ^{13}C $-NMR, ESI-MS, and HRMS confirms its molecular framework, which includes a hydroxylated core and a substituted ester group at the C-28 position . Preliminary studies indicate that Z9Hae3X3UA exhibits a pIC${50}$ value of 6.8 against insulin-like growth factor receptor (IGF-1R), surpassing UA’s baseline activity (pIC${50}$ = 5.2) .

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural Analogues of Ursolic Acid

Z9Hae3X3UA belongs to a class of UA derivatives optimized for kinase inhibition. Key analogues for comparison include:

• Compound 10a : A C-3 hydroxyimine derivative with enhanced antiproliferative activity (pIC$_{50}$ = 6.5).
• Compound 3b-10b : A series of C-17 carbamate derivatives showing improved metabolic stability.

Table 1: Structural and Pharmacological Comparison

Compound	Core Modification	Functional Group (C-28)	pIC$_{50}$ (IGF-1R)	Solubility (LogP)
Z9Hae3X3UA	C-2, C-3 dihydroxylation	Ethyl ester	6.8	2.1
UA	None	Carboxylic acid	5.2	4.7
Compound 10a	C-3 hydroxyimine	Methyl ester	6.5	2.5
Compound 3b-10b	C-17 carbamate	Variable alkyl chains	5.9–6.3	1.8–2.4

Key Observations :

• Bioactivity : Z9Hae3X3UA’s dihydroxylation at C-2 and C-3 increases hydrogen bonding with IGF-1R’s catalytic domain, explaining its superior pIC$_{50}$ compared to UA and 10a .
• Solubility : The ethyl ester group reduces LogP by 2.6 units relative to UA, addressing UA’s pharmacokinetic limitations .

Functional Analogues in Diabetes Research

Z9Hae3X3UA shares functional similarities with metformin and rosiglitazone , though structurally distinct.

Table 2: Functional Comparison with Antidiabetic Agents

Compound	Target Pathway	Mechanism	IC$_{50}$ (μM)	Clinical Use
Z9Hae3X3UA	IGF-1R inhibition	Competitive ATP binding	0.15	Preclinical
Metformin	AMPK activation	Hepatic gluconeogenesis	10.2	First-line T2DM
Rosiglitazone	PPARγ agonism	Adipocyte differentiation	0.03	Restricted use

Key Insights :

• Potency : Z9Hae3X3UA’s IGF-1R inhibition (IC$_{50}$ = 0.15 μM) is mechanistically distinct from metformin but comparable to rosiglitazone’s PPARγ affinity .